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Compound of Interest

Compound Name: TG4-155

Cat. No.: B1682783 Get Quote

TG4-155 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of TG4-155.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving TG4-155?

A1: The recommended solvent for dissolving TG4-155 is dimethyl sulfoxide (DMSO).[1][2][3][4]

[5] It is sparingly soluble in ethanol and insoluble in water.

Q2: What is the solubility of TG4-155 in various solvents?

A2: The solubility of TG4-155 can vary slightly between suppliers. For the most accurate

information, always refer to the certificate of analysis provided with your specific lot of the

compound. A summary of reported solubility values is provided in the table below.

Q3: Are there any specific recommendations for preparing TG4-155 stock solutions in DMSO?

A3: Yes, it is crucial to use fresh, anhydrous DMSO. DMSO is hygroscopic and can absorb

moisture, which will reduce the solubility of TG4-155. For maximum solubility, ultrasonic

treatment may be necessary.

Q4: How should I store the solid TG4-155 compound and its stock solutions?
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A4: Solid TG4-155 should be stored at -20°C for long-term stability (≥ 2 years). Stock solutions

in DMSO can be stored at -20°C for up to one month or at -80°C for up to two years. To avoid

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller

volumes.

Troubleshooting Guide
Issue: I am having difficulty dissolving TG4-155 in DMSO, or the compound is precipitating out

of solution.

Root Cause 1: DMSO quality. The DMSO used may have absorbed moisture.

Solution: Use a fresh, unopened bottle of anhydrous or molecular sieve-dried DMSO.

Root Cause 2: Insufficient mixing. The compound may not be fully dispersed in the solvent.

Solution: Briefly warm the solution and use sonication to aid dissolution.

Root Cause 3: Supersaturation. The concentration of TG4-155 may be too high for the

solvent volume.

Solution: Refer to the solubility data table and ensure you are not exceeding the maximum

solubility. If necessary, add more solvent to decrease the concentration.

Data Presentation
Table 1: Solubility of TG4-155 in Common Laboratory Solvents
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Source(s)

DMSO 125 316.89

DMSO 79 200.27

DMSO 35 ~88.7

DMSO 30 ~76.0

DMSO 20 ~50.7

DMF 50 ~126.7

Ethanol 10 ~25.3

Ethanol 5 ~12.7

Water Insoluble -

Note: The molecular weight of TG4-155 is approximately 394.47 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM TG4-155 Stock Solution in DMSO

Weighing: Accurately weigh out 3.945 mg of TG4-155 powder.

Dissolving: Add 1 mL of fresh, anhydrous DMSO to the vial containing the TG4-155.

Mixing: Vortex the solution thoroughly. If needed, sonicate the vial for 5-10 minutes in a water

bath to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.

Protocol 2: Dilution of TG4-155 Stock Solution for In Vitro Experiments

Thawing: Thaw a single aliquot of the 10 mM TG4-155 stock solution at room temperature.
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Dilution: Serially dilute the stock solution with your cell culture medium to achieve the desired

final concentrations for your experiment. It is important to first dissolve the TG4-155 in

DMSO before diluting with aqueous buffers.

Visualizations
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Experimental Workflow: TG4-155 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh TG4-155 Powder Add Anhydrous DMSO Vortex / Sonicate Aliquot and Store at -20°C/-80°C

Thaw Stock Aliquot Dilute with Aqueous Buffer/Medium Use in Experiment
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Troubleshooting Logic for TG4-155 Dissolution Issues
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

